Cas no 122481-11-2 (4-bromo-1H-Pyrazol-1-amine)

• Product Name: 4-bromo-1H-Pyrazol-1-amine
• CAS No: 122481-11-2
• MF: C₃H₄BrN₃
• MW: 161.987958908081
• CID: 1026209
• PubChem ID: 14245080
• Update Time: 2025-07-21

4-bromo-1H-Pyrazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1H-Pyrazol-1-amine
• 4-bromopyrazol-1-amine
• 1-Amino-4-brompyrazol
• 1H-Pyrazol-1-amine, 4-bromo-
• 4-bromo-1-trityl-1H-pyrazole
• AGN-PC-000THX
• AK-68903
• ANW-68705
• CTK8C2627
• KB-240489
• SureCN5188154
• 4-Bromo-pyrazol-1-ylamine
• 122481-11-2
• DTXSID80557906
• EN300-115724
• AKOS016005857
• CS-0308333
• SCHEMBL5188154
• DB-340081

• MDL： MFCD16620056
• Inchi： 1S/C3H4BrN3/c4-3-1-6-7(5)2-3/h1-2H,5H2
• InChI Key： CUULXGYOJOXCHA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)N

Computed Properties

• Exact Mass: 160.95886g/mol
• Monoisotopic Mass: 160.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1H-Pyrazol-1-amine

Recent Advances in the Application of 4-bromo-1H-Pyrazol-1-amine (CAS: 122481-11-2) in Chemical Biology and Pharmaceutical Research

4-bromo-1H-Pyrazol-1-amine (CAS: 122481-11-2) has emerged as a pivotal scaffold in medicinal chemistry due to its versatile reactivity and potential biological activities. Recent studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic applications, biological evaluations, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-bromo-1H-Pyrazol-1-amine in the development of kinase inhibitors. Researchers utilized this compound as a building block to synthesize a series of pyrazole-based derivatives, which showed potent inhibitory activity against cyclin-dependent kinases (CDKs). The lead compound from this series exhibited IC50 values in the low nanomolar range, suggesting its potential as an anticancer agent. Structural-activity relationship (SAR) analysis revealed that the bromo substituent at the 4-position significantly enhanced binding affinity to the ATP-binding pocket of CDK2.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) the use of 4-bromo-1H-Pyrazol-1-amine as a precursor for novel antibacterial agents. The researchers developed a library of pyrazole-amine hybrids that demonstrated broad-spectrum activity against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies indicated that these compounds interfere with bacterial cell wall biosynthesis by targeting penicillin-binding proteins (PBPs).

Recent advancements in synthetic methodologies have also expanded the applications of 4-bromo-1H-Pyrazol-1-amine. A Nature Communications paper (2023) described a palladium-catalyzed cross-coupling reaction that enables efficient functionalization of this scaffold at the bromo position. This method allows for the introduction of diverse pharmacophores, facilitating the rapid generation of compound libraries for high-throughput screening. The authors reported excellent yields (85-95%) and mild reaction conditions, making this approach particularly attractive for medicinal chemistry applications.

From a drug metabolism perspective, a 2024 study in Drug Metabolism and Disposition investigated the pharmacokinetic properties of 4-bromo-1H-Pyrazol-1-amine derivatives. The research team found that these compounds generally exhibit favorable metabolic stability in human liver microsomes, with half-lives exceeding 60 minutes for most analogs. However, they noted that the bromo substituent may lead to potential bioactivation concerns, suggesting the need for careful structural optimization in drug development programs.

Looking forward, the unique properties of 4-bromo-1H-Pyrazol-1-amine continue to inspire innovative research directions. Current investigations are exploring its use in targeted protein degradation (PROTACs), covalent inhibitor design, and as a fluorescent probe for biological imaging. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in chemical biology and drug discovery efforts.